Methyl 3-[4-(aminomethyl)phenyl]propionate

Specification

• CAS No.: 100511-78-2
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: methyl 3-[4-(aminomethyl)phenyl]propanoate
• Standard InChI: InChI=1S/C11H15NO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-8,12H2,1H3
• Standard InChI Key: OQZWLJLXFNYXKR-UHFFFAOYSA-N
• SMILES: COC(=O)CCC1=CC=C(C=C1)CN
• Canonical SMILES: COC(=O)CCC1=CC=C(C=C1)CN

Introduction

Methyl 3-[4-(aminomethyl)phenyl]propionate is a chemical compound that belongs to the class of organic esters. It is specifically a methyl ester of 3-(4-aminomethylphenyl)propionic acid. This compound is of interest in various chemical and pharmaceutical applications due to its structural features, which include an aromatic ring and an aminomethyl group.

Chemical Identifiers

Identifier	Value
CAS Number	100511-78-2 (without HCl)
Molecular Formula	C11H15NO2 (without HCl)
Molecular Weight	193.24 g/mol (without HCl)
InChI Key	OQZWLJLXFNYXKR-UHFFFAOYSA-N
PubChem CID	413297

When considering the hydrochloride salt, the molecular formula becomes C11H15NO2·HCl, and the molecular weight increases to approximately 229.71 g/mol.

Synonyms

• Methyl 3-[4-(aminomethyl)phenyl]propanoate

• Methyl 3-(4-(aminomethyl)phenyl)propanoate

• 3-(4-Aminomethyl-phenyl)-propionic acid methyl ester

• Benzenepropanoic acid, 4-(aminomethyl)-, methyl ester

Availability and Handling

Methyl 3-[4-(aminomethyl)phenyl]propionate hydrochloride is commercially available from suppliers like Thermo Scientific, with purity levels up to 97%. Handling and storage should follow standard protocols for organic compounds, typically requiring ambient temperature conditions.